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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of air-sensitive N,N'-Diisopropylethylenediamine. Adherence to these procedures is

critical to maintain the reagent's integrity and ensure experimental success and laboratory

safety.

Compound Data and Physical Properties
N,N'-Diisopropylethylenediamine is a colorless to pale yellow liquid with a strong amine odor.[1]

It is an organic compound that serves as a versatile building block in the synthesis of various

chemicals and pharmaceutical ingredients.[2][3][4] Its air-sensitive nature necessitates

handling under an inert atmosphere to prevent degradation and reaction with atmospheric

components.[5]
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Property Value Reference

Molecular Formula C₈H₂₀N₂ [6]

Molecular Weight 144.26 g/mol [3][7]

Boiling Point 169-171 °C [7]

Density 0.798 g/mL at 25 °C [7]

Refractive Index n20/D 1.4289 [7]

Flash Point 52 °C (125.6 °F) - closed cup [7]

Solubility

Fully miscible in water. Soluble

in organic solvents like ethanol

and acetone.

[1][5]

CAS Number 4013-94-9 [7]

Safety and Hazard Information
N,N'-Diisopropylethylenediamine is a flammable liquid and vapor that causes severe skin burns

and eye damage.[6][8] It is crucial to handle this compound in a well-ventilated area, preferably

within a fume hood, and to wear appropriate personal protective equipment (PPE).
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Hazard GHS Classification Precautionary Statements

Flammability Flammable Liquid, Category 3

H226: Flammable liquid and

vapor.[6] P210: Keep away

from heat, hot surfaces,

sparks, open flames and other

ignition sources. No smoking.

[8]

Skin Corrosion/Irritation
Skin Corrosion, Category

1B/1C

H314: Causes severe skin

burns and eye damage.[6][7]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[8]

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[8]

Eye Damage/Irritation
Serious Eye Damage,

Category 1

H318: Causes serious eye

damage.[6][8]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

Storage

P403+P235: Store in a well-

ventilated place. Keep cool.[8]

Handle and store under inert

gas.[9]

Incompatible Materials: Acids, strong oxidizing agents, metals, copper, and carbon dioxide

(CO2).[10]
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Core Handling Techniques for Air-Sensitive
Reagents
Due to its air-sensitive nature, N,N'-Diisopropylethylenediamine must be handled under an inert

atmosphere, such as nitrogen or argon, to prevent reaction with oxygen and moisture.[11] The

two primary methods for achieving this are the use of a glovebox or a Schlenk line.

3.1. Glovebox Technique

A glovebox provides a sealed environment with a continuously purified inert atmosphere,

making it an ideal setting for handling highly air-sensitive materials.[11][12]

Workflow for Glovebox Use:

Preparation Glovebox Operation Removal

Gather all necessary glassware, reagents, and equipment. Dry all glassware in an oven (e.g., 125°C overnight) and cool in the antechamber. Transfer cooled glassware and sealed reagents into the glovebox via the antechamber. Purge antechamber (typically 3 vacuum/inert gas cycles). Bring items into the main chamber. Perform all manipulations (weighing, transfers, reaction setup) inside the glovebox. Seal reaction vessel before removal. Transfer sealed reaction vessel and waste to the antechamber. Purge antechamber before opening to the atmosphere.

Click to download full resolution via product page

Caption: Workflow for handling air-sensitive compounds in a glovebox.

3.2. Schlenk Line Technique

A Schlenk line consists of a dual manifold with one line connected to a source of purified inert

gas and the other to a vacuum pump, allowing for the manipulation of air-sensitive compounds

in glassware sealed with septa or stopcocks.[13][14]

Workflow for Schlenk Line Use:
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Assemble and flame-dry glassware under vacuum or flush with inert gas.

Cool glassware to room temperature under a positive pressure of inert gas.

Connect the reaction flask to the Schlenk line.

Perform a minimum of three vacuum/inert gas cycles to remove atmospheric gases.

Maintain a positive pressure of inert gas throughout the experiment.

Transfer reagents via syringe or cannula.

Monitor reaction under a continuous flow of inert gas vented through a bubbler.

Click to download full resolution via product page

Caption: General workflow for setting up an experiment on a Schlenk line.

Experimental Protocols
4.1. Protocol for Transferring N,N'-Diisopropylethylenediamine using a Syringe

This protocol is suitable for transferring small to moderate volumes of the liquid reagent.
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Materials:

A bottle of N,N'-Diisopropylethylenediamine with a Sure/Seal™ cap or a similar septum-

sealed cap.

Dry, gas-tight syringe with a Luer-lock tip.[15]

Long, dry needle (e.g., 18-gauge).

Source of dry, high-purity inert gas (nitrogen or argon).

Reaction flask under an inert atmosphere.

Procedure:

Prepare the Syringe: Dry the syringe and needle in an oven and cool under a stream of inert

gas, or flush the assembled syringe and needle at least 10 times with inert gas.[16][17]

Pressurize the Reagent Bottle: Puncture the septum of the N,N'-Diisopropylethylenediamine

bottle with a needle connected to the inert gas line. Apply a slight positive pressure of inert

gas (e.g., 3-5 psi).[17]

Fill the Syringe: Puncture the septum with the dry syringe needle, ensuring the needle tip is

below the liquid level. Allow the positive pressure in the bottle to slowly fill the syringe to a

volume slightly greater than required. Do not pull back on the plunger, as this can cause

leaks and introduce gas bubbles.[16][18]

Remove Bubbles: Invert the syringe and push the excess reagent and any gas bubbles back

into the reagent bottle.

Measure and Transfer: Adjust the volume in the syringe to the desired amount. Quickly

withdraw the needle from the reagent bottle and insert it through the septum of the reaction

flask. Dispense the N,N'-Diisopropylethylenediamine into the reaction flask.

Clean Up: Withdraw the needle and rinse the syringe and needle immediately with an

appropriate quenching agent (e.g., isopropanol) followed by a suitable solvent.

4.2. Protocol for Setting up a Reaction Under Inert Atmosphere
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This protocol describes a general procedure for a reaction involving N,N'-

Diisopropylethylenediamine.

Materials:

Schlenk flask or round-bottom flask with a sidearm.

Magnetic stir bar.

Rubber septum.

Inert gas supply (nitrogen or argon).

Schlenk line or inert gas manifold.

Solvents and other reagents.

Procedure:

Glassware Preparation: Flame-dry the reaction flask containing a stir bar under vacuum and

cool to room temperature under a positive pressure of inert gas.[19]

Inerting the Flask: Connect the flask to the Schlenk line and perform at least three

vacuum/inert gas cycles to ensure an inert atmosphere.[20]

Solvent Addition: Add the desired anhydrous solvent to the reaction flask via a cannula or a

dry syringe.

Reagent Addition: If other solid reagents are required, add them to the flask before sealing

and inerting. If other liquid reagents are needed, add them via a dry syringe.

Addition of N,N'-Diisopropylethylenediamine: Following the transfer protocol (4.1), add the

required amount of N,N'-Diisopropylethylenediamine to the reaction mixture.

Reaction Monitoring: Maintain a slight positive pressure of inert gas throughout the reaction,

monitored by a bubbler. Stir the reaction at the appropriate temperature for the required

duration. Progress can be monitored by taking aliquots via syringe for analysis (e.g., TLC,

GC).[21]
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4.3. Protocol for Quenching a Reaction Containing N,N'-Diisopropylethylenediamine

Quenching should be performed carefully, especially if reactive organometallic or hydride

reagents are present. The diamine itself is a base and will react exothermically with acidic

quenching agents.

Materials:

Reaction mixture.

Quenching solution (e.g., isopropanol, saturated aqueous ammonium chloride, or water).

Addition funnel or syringe.

Cooling bath (e.g., ice-water bath).

Procedure:

Cool the Reaction: Cool the reaction flask to 0 °C or the recommended quenching

temperature using an appropriate cooling bath.

Slow Addition of Quenching Agent: Under an inert atmosphere and with vigorous stirring,

slowly add the quenching solution dropwise via a syringe or an addition funnel.[22] Be

prepared for an exothermic reaction and control the addition rate to maintain the desired

temperature.

Complete the Quench: Continue adding the quenching agent until no further reaction (e.g.,

gas evolution, exotherm) is observed.

Work-up: Once the reaction is safely quenched, the inert atmosphere can be removed, and

the mixture can be worked up according to the specific experimental procedure (e.g.,

extraction, filtration).

Logical Flow for a Complete Experiment:
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Reaction Setup

Reaction

Quenching and Work-up

Prepare and inert reaction flask (Protocol 4.2).

Add solvents and other reagents.

Transfer N,N'-Diisopropylethylenediamine (Protocol 4.1).

Stir at desired temperature.

Monitor reaction progress.

Cool the reaction mixture.

Quench the reaction (Protocol 4.3).

Perform aqueous work-up and extraction.

Purify the product.
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Caption: Logical workflow from reaction setup to product purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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